Cas no 851879-23-7 (3-1-(1,3-dioxaindan-5-yl)-2,5-dimethyl-1H-pyrrol-3-ylprop-2-enoic acid)

• Product Name: 3-1-(1,3-dioxaindan-5-yl)-2,5-dimethyl-1H-pyrrol-3-ylprop-2-enoic acid
• CAS No: 851879-23-7
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• MDL: MFCD06655290
• CID: 5331421
• PubChem ID: 2526709
• Update Time: 2025-11-01

3-1-(1,3-dioxaindan-5-yl)-2,5-dimethyl-1H-pyrrol-3-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2H-1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]prop-2-enoic acid
• 2-Propenoic acid, 3-[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]-
• 3-1-(1,3-dioxaindan-5-yl)-2,5-dimethyl-1H-pyrrol-3-ylprop-2-enoic acid

• MDL： MFCD06655290
• Inchi： 1S/C16H15NO4/c1-10-7-12(3-6-16(18)19)11(2)17(10)13-4-5-14-15(8-13)21-9-20-14/h3-8H,9H2,1-2H3,(H,18,19)
• InChI Key： YVGAXCXQCGOXLW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1C=C(C)N(C2=CC=C3OCOC3=C2)C=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-1-(1,3-dioxaindan-5-yl)-2,5-dimethyl-1H-pyrrol-3-ylprop-2-enoic acid

Chemical Compound CAS No 851879-23-7: A Comprehensive Overview

The compound CAS No 851879-23-7, also known as 3-(1-(1,3-dioxaindan-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrrole derivatives, which are known for their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrrole ring system substituted with a dioxaindan moiety and a propenoic acid side chain, making it a unique candidate for further exploration in both academic and industrial settings.

Recent advancements in synthetic chemistry have enabled the precise synthesis of complex molecules like CAS No 851879. Researchers have employed innovative methodologies such as catalytic asymmetric synthesis and microwave-assisted reactions to achieve high yields and selectivity in the production of this compound. These techniques not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its potential commercial applications.

The structural features of 3-(1-(1,3-dioxaindan-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid make it an intriguing subject for mechanistic studies. The presence of the dioxaindan ring introduces rigidity into the molecule, potentially influencing its electronic properties and reactivity. Additionally, the propenoic acid group imparts acidity and can participate in various chemical transformations, such as esterification or polymerization reactions.

Emerging research has highlighted the potential of this compound in the field of drug discovery. Its unique structure suggests possible interactions with biological targets such as enzymes or receptors, making it a promising candidate for therapeutic applications. For instance, studies have shown that pyrrole derivatives can exhibit anti-inflammatory or anticancer properties due to their ability to modulate cellular signaling pathways. Further investigations into the bioavailability and pharmacokinetics of CAS No 851879 are currently underway to assess its suitability as a drug candidate.

In terms of material science applications, the compound's ability to form self-assembled monolayers or participate in supramolecular chemistry has garnered attention. Its rigid structure and functional groups may enable it to serve as a building block for advanced materials such as organic semiconductors or stimuli-responsive polymers. Preliminary experiments have demonstrated its potential to form ordered nanostructures under specific conditions, which could be exploited for technological innovations.

The synthesis of this compound involves a multi-step process that integrates principles from organic chemistry, including Friedel-Crafts alkylation, Suzuki coupling reactions, and oxidation processes. The optimization of these steps has been a focal point for researchers aiming to improve both the yield and purity of the final product. Furthermore, green chemistry approaches are being explored to minimize waste and reduce environmental impact during the synthesis process.

In conclusion, CAS No 851879, or 3-(1-(1,3-dioxaindan strong>< strong>-5 strong>< strong>-yl)-2 strong>,< strong>5 strong>-dimethyl< strong>-1H-pyrrol strong>< strong>-3 strong>-yl)prop< strong>-2-en strong>< strong>oic acid strong>, represents a cutting-edge development in organic chemistry with vast opportunities for exploration across multiple disciplines. Its unique structure and functional groups position it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in modern chemical science.